Cas no 915217-60-6 ((OC-6-21)-Pentafluoro(4-isothiocyanatophenyl)sulfur)

• Product Name: (OC-6-21)-Pentafluoro(4-isothiocyanatophenyl)sulfur
• CAS No: 915217-60-6
• MF: C₇H₄F₅NS₂
• MW: 261.235376358032
• CID: 6798643
• PubChem ID: 57708541
• Update Time: 2024-10-09

(OC-6-21)-Pentafluoro(4-isothiocyanatophenyl)sulfur Chemical and Physical Properties

Names and Identifiers

• 915217-60-6
• AKOS037621602
• SCHEMBL2247116
• Pentafluoro(4-isothiocyanatophenyl)-l6-sulfane
• (OC-6-21)-Pentafluoro(4-isothiocyanatophenyl)sulfur

• Inchi： 1S/C7H4F5NS2/c8-15(9,10,11,12)7-3-1-6(2-4-7)13-5-14/h1-4H
• InChI Key： CMBFNCPVUPRJLO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N=C=S)(F)(F)(F)(F)F

Computed Properties

• Exact Mass: 260.97053229g/mol
• Monoisotopic Mass: 260.97053229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 45.4Ų